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Compound of Interest

Compound Name: Barium chlorate

Cat. No.: B3432372 Get Quote

This document provides a detailed overview of the chemical formula and precise molar mass of

barium chlorate, intended for researchers, scientists, and professionals in drug development.

Barium Chlorate: An Overview
Barium chlorate is an inorganic compound composed of a barium cation and two chlorate

anions. It is the barium salt of chloric acid.[1][2] In its anhydrous form, it presents as a white

crystalline solid.[1][3] This compound is a strong oxidizing agent and is notably used in

pyrotechnics to generate a vibrant green color.[1] Due to the presence of soluble barium, it is

toxic and requires careful handling.[1]

Chemical Formula
The chemical formula for barium chlorate is determined by the ionic charges of its constituent

ions. The barium ion has a charge of +2 (Ba²⁺), while the chlorate polyatomic ion (composed of

one chlorine atom and three oxygen atoms) has a charge of -1 (ClO₃⁻). To achieve a neutral

compound, two chlorate ions are required to balance the charge of a single barium ion.[4]

Therefore, the chemical formula for anhydrous barium chlorate is:

Ba(ClO₃)₂[1][2][3][4][5]

Barium chlorate can also exist as a monohydrate, with the chemical formula Ba(ClO₃)₂·H₂O.

[1] This guide focuses on the anhydrous form.
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Precise Molar Mass Calculation
The molar mass of a compound is the sum of the atomic masses of its constituent atoms. To

calculate the precise molar mass of Ba(ClO₃)₂, the standard atomic weights of Barium (Ba),

Chlorine (Cl), and Oxygen (O) are used.

The calculation is performed as follows:

Molar Mass of Ba(ClO₃)₂ = (Atomic Mass of Ba) + 2 × [(Atomic Mass of Cl) + 3 × (Atomic

Mass of O)]

Using the precise atomic masses for each element:

Molar Mass = 137.327 g/mol + 2 × [35.453 g/mol + 3 × (15.999 g/mol )]

Molar Mass = 137.327 g/mol + 2 × [35.453 g/mol + 47.997 g/mol ]

Molar Mass = 137.327 g/mol + 2 × [83.450 g/mol ]

Molar Mass = 137.327 g/mol + 166.900 g/mol

Molar Mass = 304.227 g/mol

This value aligns with published molar masses for barium chlorate, which are often cited as

304.23 g/mol .[5][6]

Data Presentation: Atomic and Molar Mass
The quantitative data used for the molar mass calculation is summarized in the table below for

clarity and easy reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b3432372?utm_src=pdf-body
https://www.benchchem.com/pdf/Barium_Chlorate_Ba_ClO_A_Technical_Guide.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Barium-chlorate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3432372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Element (Symbol)
Quantity in
Formula

Precise Atomic
Mass ( g/mol )

Total Mass in
Compound ( g/mol
)

Barium (Ba) 1
137.327[7][8][9][10]

[11]
137.327

Chlorine (Cl) 2 35.453[12] 70.906

Oxygen (O) 6 15.999[13][14][15] 95.994

**Total (Ba(ClO₃)₂) ** - - 304.227

Visualization of Molecular Composition
The following diagram illustrates the logical relationship and elemental composition of one

molecule of barium chlorate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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